
Core Properties of 4-Isopropoxybenzenesulfonyl
Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Isopropoxybenzenesulfonyl

chloride

Cat. No.: B1322236 Get Quote

4-Isopropoxybenzenesulfonyl chloride is an aromatic sulfonyl chloride compound. The

presence of the isopropoxy group and the reactive sulfonyl chloride moiety makes it a valuable

building block for introducing the 4-isopropoxybenzenesulfonyl group into various molecules,

particularly in the development of new therapeutic agents and materials.[1]

Quantitative Data Summary
The key physicochemical properties of 4-isopropoxybenzenesulfonyl chloride are

summarized in the table below for easy reference.
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Property Value Citations

Molecular Weight 234.70 g/mol [2]

Molecular Formula C₉H₁₁ClO₃S [2][3]

CAS Number 98995-40-5 [3]

IUPAC Name
4-(propan-2-yloxy)benzene-1-

sulfonyl chloride
[2][3]

Physical State
Solid (Crystals, crystalline

powder, or lumpy solid)
[3]

Appearance
White to cream or pale yellow

to pale orange
[3]

Melting Point 30-41 °C [3]

Purity (Typical) ≥95.0% [3]

SMILES
CC(C)OC1=CC=C(C=C1)S(Cl)

(=O)=O
[2][3]

Synthesis of 4-Isopropoxybenzenesulfonyl Chloride
The synthesis of arylsulfonyl chlorides can be achieved through various methods, with the most

common being the direct reaction of an aromatic compound with chlorosulfonic acid.[1] Below

is a detailed experimental protocol adapted from a procedure for the structurally similar 4-

isopropylbenzenesulfonyl chloride.[4]

Experimental Protocol: Chlorosulfonation of Isopropyl
Phenyl Ether
Objective: To synthesize 4-isopropoxybenzenesulfonyl chloride via electrophilic aromatic

substitution on isopropyl phenyl ether using chlorosulfonic acid.

Materials:

Isopropyl phenyl ether
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Chlorosulfonic acid

Anhydrous sodium sulfate (optional, as a catalyst to suppress side reactions)[4]

Ice-water mixture

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and

a thermometer.

Ice bath.

Separatory funnel.

Standard laboratory glassware.

Procedure:

Reaction Setup: In a 1000 mL three-necked flask, add isopropyl phenyl ether (1 mole

equivalent). If used, add a catalytic amount of anhydrous sodium sulfate (e.g., 0.05 mole

equivalent).[4]

Cooling: Cool the flask in an ice bath to below 10°C with continuous stirring.

Addition of Chlorosulfonic Acid: Slowly add chlorosulfonic acid (approx. 3 mole equivalents)

dropwise from the dropping funnel. Maintain the internal reaction temperature between 15-

20°C throughout the addition.[4] The addition should take approximately 2.5-3.0 hours.[4]
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Reaction: After the addition is complete, allow the reaction to stir at 15-20°C for an additional

2 hours.[4]

Quenching: Prepare a beaker with a large volume of an ice-water mixture (e.g., 150g for a

72g starting material scale).[4] While stirring the ice-water vigorously, slowly pour the

reaction mixture into it, ensuring the temperature of the quench mixture remains below 15°C.

[4]

Extraction: Transfer the quenched mixture to a separatory funnel. Allow the layers to

separate for 30 minutes.[4] Collect the lower organic layer, which contains the product.

Extract the aqueous layer with dichloromethane.

Work-up: Combine the organic layers. Wash sequentially with cold water, saturated sodium

bicarbonate solution, and brine.

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude 4-
isopropoxybenzenesulfonyl chloride. Further purification can be achieved by

recrystallization or distillation under reduced pressure.

Applications in Drug Development and Organic
Synthesis
Benzenesulfonyl chlorides are foundational reagents in the synthesis of sulfonamides, a class

of compounds with a wide range of biological activities.[5] Consequently, 4-
isopropoxybenzenesulfonyl chloride serves as a crucial intermediate for creating novel

sulfonamide derivatives for therapeutic applications.

Anticancer Agents: The sulfonamide moiety is present in numerous anticancer drugs.

Derivatives of benzenesulfonamides have been shown to induce apoptosis, inhibit tumor

growth, and arrest the cell cycle in various cancer cell lines.[5][6] The 4-isopropoxy group

can be used to modulate the lipophilicity and binding interactions of the final compound to

enhance its efficacy and pharmacokinetic profile.

Matrix Metalloproteinase (MMP) Inhibitors: MMPs are enzymes involved in tissue remodeling

and are often overexpressed in cancer, contributing to metastasis. 4-
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Phenoxybenzenesulfonyl derivatives have been successfully designed as potent MMP-2 and

MMP-9 inhibitors, which significantly suppress cancer cell migration and invasion.[7] 4-
Isopropoxybenzenesulfonyl chloride is a key starting material for synthesizing analogous

inhibitors.

Antimicrobial Agents: Sulfonamides, or "sulfa drugs," are well-known for their antibacterial

properties. Research continues into new benzenesulfonamide derivatives to combat

antibiotic resistance, with studies showing activity against various bacterial and fungal

strains.[8][9]

The general reaction to form a sulfonamide is depicted in the workflow diagram below.
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Synthesis of 4-Isopropoxybenzenesulfonyl Chloride

Sulfonamide Formation

Isopropyl Phenyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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